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Compound of Interest

Compound Name: 1-Chloro-2,4-dinitronaphthalene

Cat. No.: B1618088 Get Quote

Initial investigations into the chemical formula C10H5ClN2O4 have revealed a significant

challenge: the formula does not correspond to a single, readily identifiable compound in major

chemical databases. This ambiguity prevents the creation of a comprehensive technical guide

as requested, as the physical, chemical, and biological properties are intrinsically linked to the

specific arrangement of atoms within the molecule.

The molecular formula C10H5ClN2O4 represents a specific combination of atoms: ten carbon,

five hydrogen, one chlorine, two nitrogen, and four oxygen atoms. However, numerous distinct

chemical structures, known as isomers, can be formed from this same set of atoms. Each

isomer possesses unique physical and chemical characteristics, including but not limited to:

Melting and Boiling Points: The temperature at which a substance transitions from solid to

liquid and from liquid to gas, respectively, is highly dependent on the intermolecular forces

dictated by its structure.

Solubility: The ability of a compound to dissolve in various solvents is governed by its polarity

and the nature of its functional groups.

Reactivity: The chemical behavior of a compound, including its stability and how it interacts

with other molecules, is determined by the arrangement of its electrons and the presence of

specific reactive sites.

Biological Activity: In the context of drug development, different isomers can exhibit vastly

different pharmacological effects, from therapeutic efficacy to toxicity.
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Without a definitive structure, any attempt to provide data on physical and chemical

characteristics, experimental protocols, or signaling pathways would be purely speculative and

scientifically unsound.

To proceed with the development of an in-depth technical guide, it is imperative that the user

provide a more specific identifier for the compound of interest. The following information would

be invaluable:

Common or Trivial Name: Many chemical compounds are known by non-systematic names

that are widely used in the scientific community.

IUPAC Name: The systematic name assigned by the International Union of Pure and Applied

Chemistry, which unambiguously describes the compound's structure.

CAS Registry Number: A unique numerical identifier assigned by the Chemical Abstracts

Service to every chemical substance.

Chemical Structure: A representation of the molecule, for instance, in the form of a SMILES

(Simplified Molecular-Input Line-Entry System) or InChI (International Chemical Identifier)

string.

Upon receipt of this clarifying information, a thorough and accurate technical guide on the

specified C10H5ClN2O4 isomer can be compiled, complete with the requested data tables,

experimental methodologies, and pathway visualizations.

To cite this document: BenchChem. [Unraveling the Enigma of C10H5ClN2O4: A Call for
Specificity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1618088#c10h5cln2o4-physical-and-chemical-
characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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